Cas no 2165815-24-5 (trans-4-{2-(2-hydroxyethoxy)ethylamino}oxolan-3-ol)

• Product Name: trans-4-{2-(2-hydroxyethoxy)ethylamino}oxolan-3-ol
• CAS No: 2165815-24-5
• MF: C₈H₁₇NO₄
• MW: 191.22488284111
• CID: 6507332
• PubChem ID: 126846657
• Update Time: 2025-07-11

trans-4-{2-(2-hydroxyethoxy)ethylamino}oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-{2-(2-hydroxyethoxy)ethylamino}oxolan-3-ol
• AKOS040823321
• 2165815-24-5
• trans-4-{[2-(2-hydroxyethoxy)ethyl]amino}oxolan-3-ol
• (3S,4R)-4-{[2-(2-hydroxyethoxy)ethyl]amino}oxolan-3-ol
• F6545-4913

• Inchi： 1S/C8H17NO4/c10-2-4-12-3-1-9-7-5-13-6-8(7)11/h7-11H,1-6H2/t7-,8-/m1/s1
• InChI Key： PBPXTWHHBSBSJB-HTQZYQBOSA-N
• SMILES： O1C[C@H]([C@@H](C1)NCCOCCO)O

Computed Properties

• Exact Mass: 191.11575802g/mol
• Monoisotopic Mass: 191.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 71Ų

Additional information on trans-4-{2-(2-hydroxyethoxy)ethylamino}oxolan-3-ol

trans-4-{2-(2-hydroxyethoxy)ethylamino}oxolan-3-ol: A Comprehensive Overview

trans-4-{2-(2-hydroxyethoxy)ethylamino}oxolan-3-ol, identified by the CAS registry number 2165815-24-5, is a compound of significant interest in contemporary chemical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various fields, including pharmaceuticals and materials science. The compound's name reflects its complex structure, with the "trans" designation indicating the spatial arrangement of substituents around the central oxolane ring.

The chemical structure of trans-4-{2-(2-hydroxyethoxy)ethylamino}oxolan-3-ol comprises an oxolane (tetrahydrofuran) ring with two key substituents: a hydroxyl group at position 3 and a trans-configured ethylamino group at position 4. The ethylamino group itself is further substituted with a hydroxyethoxy moiety, adding complexity to the molecule's functional groups. This intricate structure contributes to the compound's reactivity and potential for forming hydrogen bonds, which are crucial for its interactions in biological systems.

Recent studies have explored the synthesis of trans-4-{2-(2-hydroxyethoxy)ethylamino}oxolan-3-ol, focusing on optimizing reaction conditions to achieve high yields and purity. Researchers have employed various methodologies, including nucleophilic substitution and ring-opening reactions, to construct the oxolane core. These advancements have not only improved synthetic efficiency but also opened avenues for large-scale production, making the compound more accessible for further research and industrial applications.

In terms of applications, trans-4-{2-(2-hydroxyethoxy)ethylamino}oxolan-3-ol has shown promise in drug delivery systems due to its ability to form stable complexes with therapeutic agents. Its hydroxyl and amino groups facilitate interactions with biomolecules, enhancing drug solubility and bioavailability. Additionally, the compound's biocompatibility has been tested in vitro, demonstrating minimal cytotoxicity, which is a critical factor for its use in medical applications.

The latest research also highlights the potential of trans-4-{2-(2-hydroxyethoxy)ethylamino}oxolan-3-ol as a precursor for advanced materials. By incorporating this compound into polymer networks, scientists have developed materials with enhanced mechanical properties and stimuli-responsive behaviors. These materials hold potential in fields such as sensors, actuators, and smart textiles.

In conclusion, trans-4-{2-(2-hydroxyethoxy)ethylamino}oxolan-3-ol, with its unique structure and versatile functional groups, continues to be a focal point in chemical research. Its synthesis methods have been refined, and its applications are expanding across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in advancing both scientific understanding and practical innovations.